2-(Dibromomethyl)-4-fluorobenzonitrile
Overview
Description
Synthesis Analysis
While specific synthesis methods for “2-(Dibromomethyl)-4-fluorobenzonitrile” are not available, bromination reactions are commonly used in organic chemistry to introduce bromine atoms into a molecule . For instance, bromoform can be added to carbon-carbon and carbon-heteroatom multiple bonds to create brominated molecules .Scientific Research Applications
Structural and Electronic Properties
- Energetic Study of Fluorobenzonitriles : A study on the structural and electronic properties of various fluorobenzonitriles, including 4-fluorobenzonitrile, was conducted. This involved evaluating the standard molar enthalpies of formation, vapor pressure, and electronic effects using different computational methods. The results contribute to understanding the thermodynamic and electronic characteristics of these compounds (Ribeiro da Silva et al., 2012).
Synthesis and Application in Organic Chemistry
- Synthesis for Fluoroquinolone Intermediates : 2,4-Dibromo-5-fluorobenzonitrile, closely related to the requested compound, was synthesized for the first time. It's suggested for use in synthesizing fluoroquinolones' intermediates, showing its potential in pharmaceutical chemistry (Zhen Qiong et al., 1998).
Advanced Material Synthesis
- Development of Thorium(IV) Tetraazamacrocycles : An eight-membered thorium(IV) tetraazamacrocycle was produced by coupling 4-fluorobenzonitrile. This showcases the application of fluorobenzonitriles in the synthesis of complex organometallic structures, potentially relevant in materials science (Schelter et al., 2007).
Analytical and Physical Chemistry
- Spectroscopic Analysis : The vibrational features of 4-fluorobenzonitrile were studied using resonance-enhanced multiphoton ionization and mass-analyzed threshold ionization spectroscopy. This research provides insight into the effects of fluorine atom and cyano group on transition energy, valuable in analytical chemistry (Zhao et al., 2018).
Environmental and Green Chemistry
- Microwave-Assisted Synthesis : A microwave-assisted synthetic route was developed for certain compounds using 2-fluorobenzonitrile, demonstrating the utility of fluorobenzonitriles in developing more environmentally friendly chemical synthesis methods (Ang et al., 2013).
properties
IUPAC Name |
2-(dibromomethyl)-4-fluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Br2FN/c9-8(10)7-3-6(11)2-1-5(7)4-12/h1-3,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKNLXKYSCMYRIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(Br)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Br2FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Dibromomethyl)-4-fluorobenzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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